Cas no 692782-14-2 (tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate
• CAS No: 692782-14-2
• MF: C₁₂H₂₃NO₅S
• MW: 293.379722833633
• CID: 4716114
• PubChem ID: 21882613
• Update Time: 2025-10-21

tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• TRANS-4-(BOC-AMINO)CYCLOHEXYL METHANESULFONATE
• trans-4-(BOC-amino)cyclohexyl mesylate
• tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate
• 4-(TERT-BUTOXYCARBONYLAMINO)CYCLOHEXYL METHANESULFONATE
• trans-4-((tert-butoxycarbonyl)amino)cyclohexyl methanesulfonate
• 4-((tert-Butoxycarbonyl)amino)cyclohexyl methanesulfonate
• 4-[(tert-Butoxycarbonyl)amino]cyclohexyl methanesulfonate
• trans-4-[(tert-Butoxycarbonyl)amino]cyclohexyl methanesulfonate
• SCH

• Inchi： 1S/C12H23NO5S/c1-12(2,3)17-11(14)13-9-5-7-10(8-6-9)18-19(4,15)16/h9-10H,5-8H2,1-4H3,(H,13,14)
• InChI Key： AJDUFGPZEKPRSU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 399
• Topological Polar Surface Area: 90.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate

Comprehensive Guide to tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate (CAS No. 692782-14-2)

tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate (CAS No. 692782-14-2) is a specialized organic compound widely used in pharmaceutical intermediates and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and material science. With the increasing demand for high-purity intermediates in the pharmaceutical industry, tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate has gained significant attention due to its unique structural properties and reactivity.

The molecular structure of tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate features a cyclohexyl ring substituted with a methanesulfonyloxy group and a tert-butyl carbamate moiety. This combination enhances its stability and makes it an excellent candidate for peptide coupling reactions and protecting group strategies in organic synthesis. Researchers often explore its applications in developing kinase inhibitors and small-molecule therapeutics, aligning with current trends in targeted drug delivery and precision medicine.

One of the key advantages of tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound’s efficient synthesis routes and minimal environmental impact make it a preferred choice. Its role in catalytic asymmetric synthesis and bioconjugation techniques further highlights its relevance in modern biopharmaceutical research.

In the market, tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate is supplied by leading fine chemical manufacturers with stringent quality control. The compound’s high solubility in organic solvents like dichloromethane and dimethylformamide facilitates its use in multi-step synthetic processes. Recent studies have also explored its potential in metal-organic frameworks (MOFs) and nanomaterials, addressing the growing interest in smart materials and nanotechnology applications.

For researchers seeking tert-butyl carbamate derivatives or cyclohexyl-based intermediates, this compound offers a reliable solution. Its CAS No. 692782-14-2 serves as a unique identifier in global chemical databases, ensuring traceability and compliance with REACH regulations. As the pharmaceutical industry evolves, tert-butyl N-[4-(methanesulfonyloxy)cyclohexyl]carbamate continues to play a pivotal role in advancing innovative drug formulations and sustainable chemical processes.